56-85-9

Glutamine

In Stock

• CAS RN:
• 56-85-9

• Formula:
• C5H10N2O3

• InChI:
• InChI=1S/C5H10N2O3/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H2,7,8)(H,9,10)/t3-/m0/s1

• InChIKey:
• ZDXPYRJPNDTMRX-VKHMYHEASA-N

• L-Glutamine is a non-essential amino acid involved in many biochemical processes. It is synthesized in vivo by glutamate and ammonia. It serves as a substrate for glutamine synthetase in neurons for the biosynthesis of the major excitatory and inhibitory neurotransmitters glutamate and GABA. L-Glutamine decreases adhesion of sickle red blood cells (RBCs) to human umbilical vein endothelial cells (HUVECs) when incubated ex vivo with patient-derived autologous plasma either alone or with LPS. It has commonly been used in cell culture media. Formulations containing L-glutamine have been used in the treatment of sickle cell disease.
  L-Glutamine is an essential amino acid that is a crucial component of culture media that serves as a major energy source for cells in culture. L-Glutamine is very stable as a dry powder and as a frozen solution. In liquid media or stock solutions, ...

N-Nitroso-3-hydroxypiperidine

In Stock

• CAS RN:
• 55556-85-9

• Formula:
• C5H10N2O2

• InChI:
• InChI=1S/C5H10N2O2/c8-5-2-1-3-7(4-5)6-9/h5,8H,1-4H2

• InChIKey:
• QCVPQZJTIBYSOX-UHFFFAOYSA-N

• N-Nitroso-3-hydroxypiperidine, also known as N-Nitroso-3-hydroxypiperidine, is a useful research compound. Its molecular formula is C5H10N2O2 and its molecular weight is 130.15 g/mol. The purity is usually 95%.

2-(3-Hydroxypropyl)-6-(3-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893956-85-9

• Formula:
• C18H21N5O4

• InChI:
• InChI=1S/C18H21N5O4/c1-20-15-14(16(25)23(18(20)26)7-4-10-24)22-9-8-21(17(22)19-15)12-5-3-6-13(11-12)27-2/h3,5-6,11,24H,4,7-10H2,1-2H3

• InChIKey:
• PZHDPUNUYYJTQF-UHFFFAOYSA-N

• 2-(3-Hydroxypropyl)-6-(3-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C18H21N5O4 and its molecular weight is 371.397. The purity is usually 95%.

2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone

In Stock

• CAS RN:
• 898756-85-9

• Formula:
• C17H22Cl2O3

• InChI:
• InChI=1S/C17H22Cl2O3/c1-17(2)10-21-15(22-11-17)9-4-3-8-14(20)12-6-5-7-13(18)16(12)19/h5-7,15H,3-4,8-11H2,1-2H3

• InChIKey:
• GKVISQIMGMWRCF-UHFFFAOYSA-N

• 2',3'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone is a useful research compound. Its molecular formula is C17H22Cl2O3 and its molecular weight is 345.3 g/mol. The purity is usually 95%.

4-ethoxy-3-fluoro-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 953956-85-9

• Formula:
• C20H23FN2O5S

• InChI:
• InChI=1S/C20H23FN2O5S/c1-2-27-18-9-8-16(12-17(18)21)29(25,26)22-13-20(24)23-10-11-28-19(14-23)15-6-4-3-5-7-15/h3-9,12,19,22H,2,10-11,13-14H2,1H3

• InChIKey:
• UUJZGEPYCXEHEI-UHFFFAOYSA-N

• 4-ethoxy-3-fluoro-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H23FN2O5S and its molecular weight is 422.47. The purity is usually 95%.

(3aS,4R,7R,9R,10R,11R,13R,15R,15aR)-4-Ethyloctahydro-11-methoxy-3a,7,9,11,13,15-hexamethyl-1-[1-[(1R)-1-(1,8-naphthyridin-4-yl)ethyl]-3-azetidinyl]-10-[[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy]-2H-oxacyclotetradecino[4,3-d]oxazole-2,6,8,14(1H,7H,9H)tetrone

In Stock

• CAS RN:
• 893556-85-9

• Formula:
• C44H65N5O10

• InChI:
• InChI=1S/C44H65N5O10/c1-13-33-44(9)37(49(42(54)59-44)29-21-48(22-29)28(7)30-16-18-46-39-31(30)15-14-17-45-39)25(4)34(50)23(2)20-43(8,55-12)38(26(5)35(51)27(6)40(53)57-33)58-41-36(52)32(47(10)11)19-24(3)56-41/h14-18,23-29,32-33,36-38,41,52H,13,19-22H2,1-12H3/t23-,24-,25+,26+,27-,28-,32+,33-,36-,37?,38-,41+,43-,44-/m1/s1

• (3aS,4R,7R,9R,10R,11R,13R,15R,15aR)-4-Ethyloctahydro-11-methoxy-3a,7,9,11,13,15-hexamethyl-1-[1-[(1R)-1-(1,8-naphthyridin-4-yl)ethyl]-3-azetidinyl]-10-[[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy]-2H-oxacyclotetradecino[4,3-d]oxazole-2,6,8,14(1H,7H,9H)tetrone, also known as (3aS,4R,7R,9R,10R,11R,13R,15R,15aR)-4-Ethyloctahydro-11-methoxy-3a,7,9,11,13,15-hexamethyl-1-[1-[(1R)-1-(1,8-naphthyridin-4-yl)ethyl]-3-azetidinyl]-10-[[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy]-2H-oxacyclotetradecino[4,3-d]oxazole-2,6,8,14(1H,7H,9H)tetrone, is a useful research compound. Its molecular formula is C44H65N5O10 and its molecular weight is 824.01. The purity is usually 95%.

Ethyl 1-(aminomethyl)cyclopentane-1-carboxylate hydrochloride

Usually In Stock

• CAS RN:
• 1072856-85-9

• Formula:
• C9H18ClNO2

• InChI:
• InChI=1S/C9H17NO2.ClH/c1-2-12-8(11)9(7-10)5-3-4-6-9;/h2-7,10H2,1H3;1H

• InChIKey:
• BYNZWXMMDCRHCV-UHFFFAOYSA-N

• Ethyl 1-(aminomethyl)cyclopentane-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.7. The purity is usually 95%.

2-fluoro-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797656-85-9

• Formula:
• C17H19FN4O

• InChI:
• InChI=1S/C17H19FN4O/c18-15-7-3-2-6-14(15)16(23)20-12-13-8-9-19-17(21-13)22-10-4-1-5-11-22/h2-3,6-9H,1,4-5,10-12H2,(H,20,23)

• InChIKey:
• DERTYCLZEVBTCU-UHFFFAOYSA-N

• 2-fluoro-N-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H19FN4O and its molecular weight is 314.364. The purity is usually 95%.

Tert-butyl 2-amino-3-cyclopropylbutanoate

Usually In Stock

• CAS RN:
• 2248256-85-9

• Formula:
• C11H21NO2

• InChI:
• InChI=1S/C11H21NO2/c1-7(8-5-6-8)9(12)10(13)14-11(2,3)4/h7-9H,5-6,12H2,1-4H3

• InChIKey:
• GMXBJTIFRBAMHC-UHFFFAOYSA-N

• Tert-butyl 2-amino-3-cyclopropylbutanoate is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.294. The purity is usually 95%.

2-(4,4-Difluoropiperidin-1-yl)-3-methylpyrazine

In Stock

• CAS RN:
• 2324856-85-9

• Formula:
• C10H13F2N3

• InChI:
• InChI=1S/C10H13F2N3/c1-8-9(14-5-4-13-8)15-6-2-10(11,12)3-7-15/h4-5H,2-3,6-7H2,1H3

• InChIKey:
• HCNGTDFZKCGTAL-UHFFFAOYSA-N

• 2-(4,4-Difluoropiperidin-1-yl)-3-methylpyrazine is a useful research compound. Its molecular formula is C10H13F2N3 and its molecular weight is 213.232. The purity is usually 95%.

N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]prop-2-enamide

In Stock

• CAS RN:
• 2361656-85-9

• Formula:
• C15H21N3O

• InChI:
• InChI=1S/C15H21N3O/c1-3-15(19)16-12-13-4-6-14(7-5-13)18-10-8-17(2)9-11-18/h3-7H,1,8-12H2,2H3,(H,16,19)

• InChIKey:
• GMXXOEZYFCCZJY-UHFFFAOYSA-N

• N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C15H21N3O and its molecular weight is 259.353. The purity is usually 95%.